Cas no 809273-70-9 ((4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester)
809273-70-9 structure
Product Name:(4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester
CAS No:809273-70-9
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD03839885
CID:858923
PubChem ID:40424027
Update Time:2024-10-27
(4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((4-oxocyclohexyl)methyl)carbamate
- 4-N-Boc-aminomethylcyclohexanone
- TERT-BUTYL (4-OXOCYCLOHEXYL) METHYLCARBAMATE
- tert-Butyl [(4-oxocyclohexyl)methyl]carbamate
- (4-Oxo-cyclohexylmethyl)-carbamic acid tert-butyl ester
- 1,1-Dimethylethyl N-[(4-oxocyclohexyl)methyl]carbamate (ACI)
- Carbamic acid, [(4-oxocyclohexyl)methyl]-, 1,1-dimethylethyl ester (9CI)
- SY017871
- AS-37086
- 4-N-Boc-aminomethyl cyclohexanone
- KYOXDOGUXCYNAW-UHFFFAOYSA-N
- tert-butyl (4-oxocyclohexyl)methylcarbamate
- AB16287
- MFCD03839885
- tert-Butyl((4-oxocyclohexyl)methyl)carbamate
- tert-butyl N-[(4-oxocyclohexyl)methyl]carbamate
- EN300-182893
- SCHEMBL585019
- Carbamic acid, [(4-oxocyclohexyl)methyl]-, 1,1-dimethylethyl ester
- CS-0061007
- 4-N-Boc-aminomethyl-cyclohexnone
- 4-n-boc-aminomethyl-cyclohexanone
- DTXSID40654107
- (4-oxocyclohexylmethyl)carbamic acid tert-butyl ester
- AKOS016008687
- DB-075718
- 809273-70-9
- 4-(Boc-aminomethyl)cyclohexanone
- (4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester
-
- MDL： MFCD03839885
- Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-9-4-6-10(14)7-5-9/h9H,4-8H2,1-3H3,(H,13,15)
- InChI Key： KYOXDOGUXCYNAW-UHFFFAOYSA-N
- SMILES： O=C(NCC1CCC(=O)CC1)OC(C)(C)C
Computed Properties
- Exact Mass: 227.152
- Monoisotopic Mass: 227.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
- XLogP3: 1.4
Experimental Properties
- Color/Form: White to Yellow Solid
- PSA: 55.40000
- LogP: 2.66130
(4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Room temperature
(4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040740-250mg |
4-N-Boc-aminomethyl-cyclohexnone |
809273-70-9 | 96% | 250mg |
￡30.00 | 2022-03-01 | |
| Fluorochem | 040740-1g |
4-N-Boc-aminomethyl-cyclohexnone |
809273-70-9 | 96% | 1g |
￡88.00 | 2022-03-01 | |
| Fluorochem | 040740-5g |
4-N-Boc-aminomethyl-cyclohexnone |
809273-70-9 | 96% | 5g |
￡310.00 | 2022-03-01 | |
| Fluorochem | 040740-25g |
4-N-Boc-aminomethyl-cyclohexnone |
809273-70-9 | 96% | 25g |
￡1112.00 | 2022-03-01 | |
| AstaTech | 56683-1/G |
4-N-BOC-AMINOMETHYL-CYCLOHEXANONE |
809273-70-9 | 96% | 1g |
$78 | 2023-09-17 | |
| AstaTech | 56683-5/G |
4-N-BOC-AMINOMETHYL-CYCLOHEXANONE |
809273-70-9 | 96% | 5g |
$275 | 2023-09-17 | |
| AstaTech | 56683-25/G |
4-N-BOC-AMINOMETHYL-CYCLOHEXANONE |
809273-70-9 | 96% | 25g |
$988 | 2023-09-17 | |
| Chemenu | CM200995-5g |
tert-Butyl ((4-oxocyclohexyl)methyl)carbamate |
809273-70-9 | 96% | 5g |
$421 | 2021-06-15 | |
| Chemenu | CM200995-10g |
tert-Butyl ((4-oxocyclohexyl)methyl)carbamate |
809273-70-9 | 96% | 10g |
$697 | 2021-06-15 | |
| Apollo Scientific | OR913549-1g |
4-(Aminomethyl)cyclohexanone, N-BOC protected |
809273-70-9 | 96% | 1g |
£32.00 | 2025-02-20 |
(4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
809273-70-9 ((4-Oxo-cyclohexylmethyl)carbamic Acid tert-Butyl Ester) Related Products
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